Cas no 97145-54-5 (methyl (1S,4aS)-5-{[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}-1-(beta-D-glucopyranosyloxy)-6-hydroxy-7-(hydroxymethyl)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate)

• Product Name: methyl (1S,4aS)-5-{[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}-1-(beta-D-glucopyranosyloxy)-6-hydroxy-7-(hydroxymethyl)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
• CAS No: 97145-54-5
• MF: C₂₆H₃₂O₁₅
• MW: 584.523289680481
• CID: 1988276
• PubChem ID: 6442163
• Update Time: 2025-04-21

methyl (1S,4aS)-5-{[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}-1-(beta-D-glucopyranosyloxy)-6-hydroxy-7-(hydroxymethyl)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1S,4aS)-5-{[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}-1-(beta-D-glucopyranosyloxy)-6-hydroxy-7-(hydroxymethyl)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
• 97145-54-5
• Cyclopenta(c)pyran-4-carboxylic acid, 5-((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-1-(beta-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-6-hydroxy-7-(hydroxymethyl)-, methyl ester, (1S-(1alpha,4aalpha,5alpha(E),6alpha,7alpha,7aalpha))-
• Arbortristoside B
• methyl (1S,4aS,5S,6R,7S,7aS)-6-((E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl)oxy-5-hydroxy-7-(hydroxymethyl)-1-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-1,4a,5,6,7,7a-hexahydrocyclopenta(c)pyran-4-carboxylate
• methyl (1S,4aS)-5-((E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl)oxy-6-hydroxy-7-(hydroxymethyl)-1-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-1,4a,5,6,7,7a-hexahydrocyclopenta(c)pyran-4-carboxylate
• methyl (1S,4aS)-5-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-6-hydroxy-7-(hydroxymethyl)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
• methyl (1S,4aS,5S,6R,7S,7aS)-6-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-5-hydroxy-7-(hydroxymethyl)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate

• Inchi： 1S/C26H32O15/c1-37-24(36)12-9-38-25(41-26-22(35)21(34)20(33)15(8-28)39-26)18-11(7-27)19(32)23(17(12)18)40-16(31)5-3-10-2-4-13(29)14(30)6-10/h2-6,9,11,15,17-23,25-30,32-35H,7-8H2,1H3/b5-3+/t11?,15-,17-,18?,19?,20-,21+,22-,23?,25+,26+/m1/s1
• InChI Key： JVFPKSJJCQBJRO-ZIGVIQCPSA-N
• SMILES： O1C=C(C(=O)OC)[C@H]2C(C(C(CO)C2[C@@H]1O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)OC(/C=C/C1C=CC(=C(C=1)O)O)=O

Computed Properties

• Exact Mass: 584.17412
• Monoisotopic Mass: 584.17412
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 986
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 242
• XLogP3: -1.1

Experimental Properties

• Density: 1.65
• Boiling Point: 859.7°C at 760 mmHg
• Flash Point: 284.8°C
• Refractive Index: 1.679

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides